Cas no 811830-42-9 (2,?4-?dibromo-?5-?methoxy-?3-?methylThiophene)

• Product Name: 2,?4-?dibromo-?5-?methoxy-?3-?methylThiophene
• CAS No: 811830-42-9
• MF: C₆H₆Br₂OS
• MW: 285.98423910141
• CID: 2133881
• PubChem ID: 86016394
• Update Time: 2025-04-21

2,?4-?dibromo-?5-?methoxy-?3-?methylThiophene Chemical and Physical Properties

Names and Identifiers

• 2,?4-?dibromo-?5-?methoxy-?3-?methylThiophene
• 811830-42-9
• DA-27544

• Inchi： 1S/C6H6Br2OS/c1-3-4(7)6(9-2)10-5(3)8/h1-2H3
• InChI Key： RVQFEDPKQBDYHJ-UHFFFAOYSA-N
• SMILES： BrC1=C(OC)SC(=C1C)Br

Computed Properties

• Exact Mass: 285.84856Da
• Monoisotopic Mass: 283.85061Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 37.5Ų